Cas no 861584-13-6 (1,2-Benzenediol,4,5-diamino-, hydrochloride (1:2))

• Product Name: 1,2-Benzenediol,4,5-diamino-, hydrochloride (1:2)
• CAS No: 861584-13-6
• MF: C₆H₉ClN₂O₂
• MW: 176.600860357285
• CID: 718348
• Update Time: 2024-01-31

1,2-Benzenediol,4,5-diamino-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4,5-diamino-, hydrochloride (1:2)
• Pyrocatechol, 4,5-diamino-, di-HCl

• Inchi： 1S/C6H8N2O2.ClH/c7-3-1-5(9)6(10)2-4(3)8;/h1-2,9-10H,7-8H2;1H
• InChI Key： NORFRNLSWPHCLN-UHFFFAOYSA-N
• SMILES： NC1C=C(O)C(O)=CC=1N.Cl

Computed Properties

• Exact Mass: 212.012
• Monoisotopic Mass: 212.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.5A^2